N-benzyl-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide

• IUPAC Name: N-benzyl-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide
• InChI: InChI=1S/C16H17F3N4O2/c17-16(18,19)14-22-21-13(25-14)12-6-8-23(9-7-12)15(24)20-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H,20,24)
• InChI Key: IYXFQPOMBIZBLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C(F)(F)F)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H17F3N4O2
• Molecular Weight: 354.33 g/mol
• CAS No.: 1396861-02-1

Description

N-benzyl-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C16H17F3N4O2 and its molecular weight is 354.333. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Compounds derived from the N-benzyl-4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidine-1-carboxamide framework have been synthesized and evaluated for their antimicrobial activities. A study by Jadhav et al. (2017) synthesized a series of novel compounds with modifications at the 4-position, showing moderate to good activities against tested Gram-positive and Gram-negative bacterial strains as well as fungal strains. Similarly, Khalid et al. (2016) developed N-substituted derivatives showing moderate to significant antibacterial activity.

Anti-Inflammatory and Analgesic Agents

Derivatives of this chemical structure have been explored for their potential anti-inflammatory and analgesic effects. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, showing significant COX-2 inhibition, analgesic activity, and anti-inflammatory activity, indicating their potential as anti-inflammatory and analgesic agents.

Development of Novel Drug Candidates

Research has also focused on the development of novel drug candidates for various therapeutic applications. For instance, Renzulli et al. (2011) investigated the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, demonstrating its potential for treating insomnia. This highlights the versatility of this compound derivatives in drug development.

Mechanism of Action

Target of action

Compounds with similar structures, such as benzyl piperidine carboxamides, have been reported to interact with various protein targets, including enzymes and receptors .

Mode of action

Without specific information, it’s challenging to provide an accurate mode of action for “N-benzyl-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide”. Many drugs work by binding to their target proteins and modulating their activity, which can lead to changes in cellular processes .

Biochemical pathways

The specific biochemical pathways affected by “N-benzyl-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carboxamide” are unknown. For instance, if the drug targets an enzyme, it could affect the biochemical pathway that the enzyme is involved in .

Pharmacokinetics

These properties can significantly impact a drug’s bioavailability and therapeutic effectiveness .

Result of action

The effects would likely depend on the drug’s target and mode of action .